PALMITELAIDIC ACID

• CAS No.: 10030-73-6
• Product Name: PALMITELAIDIC ACID
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: (E)-hexadec-9-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7+
• Standard InChIKey: SECPZKHBENQXJG-BQYQJAHWSA-N
• Isomeric SMILES: CCCCCC/C=C/CCCCCCCC(=O)O
• SMILES: CCCCCCC=CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCC=CCCCCCCCC(=O)O
• Appearance: Unit:100 mgSolvent:nonePurity:99%Physical solid
• Physical Description: OtherSolid, Liquid; Solid
• Description: trans-9-Palmitoleic acid, also known as trans-palmitoleate or (9E)-hexadecenoic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. trans-9-Palmitoleic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. trans-9-Palmitoleic acid has been primarily detected in feces, saliva, blood, and urine. Within the cell, trans-9-palmitoleic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.; Palmitelaidic acid is a straight-chain, monounsaturated, 16-carbon fatty acid with a trans-double bond at position C-9; the trans-isomer of palmitoleic acid and predominant trans-16:1 isomer in cheeses from goat and ewe milk. Major dietary sources are partly hydrogenated vegetable oils. It is a monounsaturated fatty acid and a long-chain fatty acid.
• Synonyms: C16:1 trans-9; C16:1n7; palmitelaidic acid; palmitoleate; palmitoleic acid; palmitoleic acid, (E)-isomer; palmitoleic acid, (Z)-isomer; palmitoleic acid, potassium salt, (Z)-isomer; palmitoleic acid, sodium salt, (Z)-isome
• Reference: 1. F. Destaillats et al. “Study of individual trans- and cis-16:1 isomers in cow, goat, and ewe cheese fats by gas-liquid chromatography with emphasis on the trans-delta3 isomer” Lipids, vol. 35 pp. 1027-1032, 20002. N. Morita et al. “Evidence for cis-trans Isomerization of a Double Bond in the Fatty Acids of the Psychrophilic Bacterium Vibrio sp. Strain ABE-1” Journal of Bacteriology, vol. 175 pp. 916-918, 19933. H. Okuyama et al. “The cis/trans isomerization of the double bond of a fatty acid as a strategy for adaptation to changes in ambient temperature in the psychrophilic bacterium, Vibrio sp. strain ABE-1” Biochimica et Biophysica Acta, vol. 1084 pp. 13-20, 1991
• PubChem Compound: 5282745
• Last Modified: Nov 11 2021